2-Chloro-3-(methylthio)phenol

• Molecular Formula: C7H7ClOS
• Molecular Weight: 174.65 g/mol
• IUPAC Name: 2-chloro-3-methylsulfanylphenol
• InChI: InChI=1S/C7H7ClOS/c1-10-6-4-2-3-5(9)7(6)8/h2-4,9H,1H3
• InChI Key: JKCHYBIRQGQJIB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1Cl)O

Description

2-Chloro-3-(methylthio)phenol is a substituted phenolic compound characterized by a chlorine atom at the 2-position and a methylthio (-SMe) group at the 3-position of the aromatic ring. This structure combines electron-withdrawing (chloro) and electron-donating (methylthio) substituents, which influence its chemical reactivity and biological activity. For instance, chlorinated and sulfur-containing phenols are precursors for bioactive heterocycles like quinoxalines, which exhibit antimicrobial properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-3-(methylthio)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of 2-chlorophenol with methylthiolate. This reaction typically requires a base such as sodium hydroxide or potassium carbonate and is carried out in a polar aprotic solvent like dimethyl sulfoxide or dimethylformamide at elevated temperatures.

Industrial Production Methods: In industrial settings, the production of 2-Chloro-3-(methylthio)phenol may involve continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-3-(methylthio)phenol undergoes various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the chlorine atom, yielding 3-(methylthio)phenol.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Amines, thiols, in the presence of a base like sodium hydroxide.

Major Products Formed:

Oxidation: 2-Chloro-3-(methylsulfinyl)phenol, 2-Chloro-3-(methylsulfonyl)phenol.

Reduction: 3-(Methylthio)phenol.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-Chloro-3-(methylthio)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a lead compound for developing new pharmaceuticals.

Industry: It is used in the production of specialty chemicals and as a precursor for various industrial applications.

Mechanism of Action

The mechanism of action of 2-Chloro-3-(methylthio)phenol involves its interaction with specific molecular targets. The compound can act as an electrophile due to the presence of the chlorine atom, making it reactive towards nucleophiles. The methylthio group can undergo oxidation, leading to the formation of reactive intermediates that can interact with biological molecules, potentially disrupting cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-Chloro-3-(methylthio)phenol with structurally related phenolic derivatives, emphasizing substituent effects, applications, and key research findings:

Compound Name	Substituents	CAS Number	Key Properties/Applications	References
2-Chloro-3-(methylthio)phenol	2-Cl, 3-SMe	Not explicitly provided	Potential precursor for antimicrobial quinoxalines; electronic effects from -Cl and -SMe enhance reactivity in substitution reactions.	Inferred from synthesis pathways
2-(Methylthio)phenol	2-SMe	1073-29-6	Lacks chloro substituent; used in flavoring agents and as a building block for sulfur-containing polymers. Less reactive in electrophilic substitution compared to chlorinated analogs.
3-Chloro-2-methylphenol	2-CH₃, 3-Cl	Not explicitly provided	Methyl group reduces ring acidity; used in disinfectants. Requires stringent safety protocols due to irritancy .
2-Chloro-3-(trifluoromethyl)phenol	2-Cl, 3-CF₃	Not explicitly provided	Strong electron-withdrawing CF₃ group increases acidity and stabilizes intermediates in nucleophilic aromatic substitution. Used in agrochemicals.
2-[(3-Chlorophenyl)thio]ethanol	Ethanol-linked thioether	13457-99-3	Combines phenol and thioether moieties; applied in polymer chemistry and as a ligand in coordination complexes.

Key Comparative Insights:

Substituent Effects on Reactivity Chlorine and methylthio groups in 2-Chloro-3-(methylthio)phenol create a balance of electron-withdrawing and electron-donating effects, enabling diverse reactivity in synthesis (e.g., formation of quinoxalines via nucleophilic substitution) . In contrast, 2-(Methylthio)phenol lacks chlorine, reducing its electrophilic substitution efficiency but enhancing its utility in non-reactive applications like flavoring .

Biological Activity Chlorinated phenols, such as 3-Chloro-2-methylphenol, are associated with antimicrobial and disinfectant properties but require careful handling due to toxicity risks . The methylthio group in 2-Chloro-3-(methylthio)phenol may enhance bioavailability compared to purely chlorinated analogs, as sulfur-containing compounds often exhibit improved membrane permeability .

Industrial Applications 2-Chloro-3-(trifluoromethyl)phenol’s trifluoromethyl group imparts stability against metabolic degradation, making it valuable in agrochemical formulations . Thioether-containing derivatives like 2-[(3-Chlorophenyl)thio]ethanol are leveraged in advanced material science due to their sulfur-mediated binding properties .